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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562

Disclaimer: A specific Safety Data Sheet (SDS) for Pyridine-2-carboxylic anhydride (CAS No.
16837-39-1) is not readily available in public databases. The following guide has been
compiled based on safety information for structurally similar compounds, including Picolinic
Acid (Pyridine-2-carboxylic acid), 2,3-Pyridinedicarboxylic anhydride, and general principles for
handling chemical anhydrides. Researchers and drug development professionals should treat
this information as a guideline and perform a thorough risk assessment before handling this
compound.

This technical guide provides an in-depth overview of the potential hazards, safety precautions,
and handling procedures for Pyridine-2-carboxylic anhydride. The information is intended for
researchers, scientists, and professionals in drug development who may work with this
compound.

Hazard Identification and Classification

Based on data from related pyridine carboxylic acid derivatives, Pyridine-2-carboxylic
anhydride is anticipated to be a hazardous substance. The primary hazards are expected to
be:

o Skin Corrosion/Irritation: Likely to cause skin irritation upon contact.[1][2] Prolonged or
repeated exposure may lead to dermatitis.

o Serious Eye Damage/Irritation: Expected to cause serious eye irritation or damage.[1][2][3]
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e Respiratory Tract Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.

[1][2]
e Harmful if Swallowed: Oral ingestion may be harmful.[3]

Table 1. GHS Hazard Classification (Inferred)

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318/H319: Causes serious
o Category 1/2A o

Irritation eye damage/irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure irritation

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Note: This classification is inferred from structurally similar compounds and should be used for
guidance only.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of Pyridine-2-carboxylic Anhydride

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pim-resources.coleparmer.com/sds/01640.pdf
https://www.jubilantingrevia.com/uploads/files/263msds_0808GjGhs04Div.3sds2,3-Pyridinedicarboxylicacid.pdf
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.benchchem.com/product/b102562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 16837-39-1

Molecular Formula C12HsN203

Molecular Weight 228.2 g/mol
Appearance Solid (form may vary)
Melting Point Not available

Boiling Point Not available

Solubility Likely reacts with water

o Moisture sensitive.[1] Stable under
Stability N
recommended storage conditions.

Exposure Controls and Personal Protection

To minimize exposure and ensure personnel safety, a hierarchy of controls should be
implemented.

Engineering Controls

o Ventilation: Work with Pyridine-2-carboxylic anhydride should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[4]

o Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be
readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes and dust.[1][3]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-resistant
apron should be worn to prevent skin contact.[1][5]
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+ Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge should be used.[1]
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Hierarchy of Controls for Pyridine-2-carboxylic Anhydride

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Safe Handling Workflow for Pyridine-2-carboxylic Anhydride

Preparation
- Review SDS (if available)

- Don appropriate PPE
- Prepare fume hood

Weighing
- Use an analytical balance
inside a fume hood or
ventilated enclosure

Reaction Setup
- Add reagent to solvent
in the reaction vessel
- Maintain inert atmosphere
if necessary

Work-up & Purification

- Quench reaction carefully
- Perform extraction and
purification in fume hood

Cleanup & Disposal

- Decontaminate glassware
- Dispose of waste in
designated containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102562#pyridine-2-carboxylic-anhydride-safety-and-

handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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